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Compound of Interest

Methyl 4-(dimethylamino)-3-
Compound Name:

hydroxybenzoate
CAS No.: 1194720-88-1
Cat. No.: B2674450

Get Quote

Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS)
fragmentation patterns of Methyl 4-(dimethylamino)-3-hydroxybenzoate (MW 195.22 Da), a
critical intermediate and potential impurity in the synthesis of benzoate-derived
pharmaceuticals (e.g., Tafamidis analogues).

We compare the performance of Electron lonization (El) versus Electrospray lonization (ESI) in
structural elucidation and differentiate this compound from its structural isomers (e.g., methyl 3-
(dimethylamino)-4-hydroxybenzoate) and non-methylated analogues. The analysis
demonstrates that while El provides a rich structural fingerprint suitable for library matching,
ESI-MS/MS offers superior sensitivity for trace impurity profiling in complex biological matrices.

Chemical Profile & Significance[1]
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Property Specification

Compound Name Methyl 4-(dimethylamino)-3-hydroxybenzoate
Molecular Formula C10H13NOs3

Exact Mass 195.0895 Da

Methyl ester (C1), Hydroxyl (C3),
Dimethylamino (C4)

Structure

o Synthesis intermediate; Impurity in local
Key Application . _ -
anesthetics and transthyretin stabilizers.

Analytical Challenge: Distinguishing the 3-hydroxy-4-dimethylamino substitution pattern from its
4-hydroxy-3-dimethylamino isomer is critical, as the position of the hydroxyl group significantly
influences biological activity and metabolic stability.

Methodology: Experimental Protocols

To ensure reproducibility, the following protocols define the conditions under which the
comparative data was generated/predicted.

Protocol A: Gas Chromatography-Mass Spectrometry

(EI)

o System: Agilent 7890B GC / 5977B MSD.

Column: HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 pm).

Inlet: Splitless, 250°C.

Oven: 60°C (1 min) - 20°C/min - 300°C (5 min).

lon Source: Electron Impact (El), 70 eV, 230°C.

Scan Range: 40-400 m/z.
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Protocol B: Liquid Chromatography-Tandem Mass
Spectrometry (ESI)

o System: Thermo Q-Exactive Orbitrap or Sciex Triple Quad 6500+.

Column: C18 Reverse Phase (2.1 x 100 mm, 1.7 pm).

Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

lon Source: HESI-II, Positive Mode (+3.5 kV).

Collision Energy (CID): Stepped NCE 20, 35, 50 eV.

Fragmentation Analysis: The "Performance"”
Comparison

This section details the specific fragmentation pathways observed or predicted based on
McLafferty rearrangement rules and charge localization theory.

Electron lonization (El) — Structural Fingerprinting
In El (70 eV), the radical cation [M]* is formed.[1][2][3][4][5] The fragmentation is driven by the
stability of the aromatic system and the elimination of the ester alkoxy group.

e Molecular lon (M*, m/z 195): Prominent due to the stable aromatic ring.

o Base Peak (m/z 164): Loss of the methoxy radical (*OCHs, -31 Da) to form the stable
acylium ion [R-C=Q0]*. This is characteristic of methyl esters.

e Secondary Fragment (m/z 136): Loss of the carbomethoxy group (¢«COOCHs, -59 Da) or
sequential loss of CO from the m/z 164 ion.

e Amine-Driven Loss (m/z 180): Loss of a methyl radical (*CHs, -15 Da) from the
dimethylamino group. This "alpha-cleavage" equivalent is diagnostic for N,N-
dimethylanilines.
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Electrospray lonization (ESI) — Soft lonization

In ESI (+), the protonated molecule [M+H]™* is the precursor. Fragmentation (CID) is dominated
by even-electron neutral losses.

e Precursor ([M+H]*, m/z 196): High intensity, minimal in-source fragmentation.

e Primary Product (m/z 164): Loss of Methanol (CHsOH, -32 Da). Note the difference from EI:
ESI favors neutral loss of MeOH over the radical loss of «<OCHs.

e Secondary Product (m/z 136): Subsequent loss of CO (-28 Da) from the m/z 164 ion.

e Diagnostic lon (m/z 151): Loss of dimethylamine (HNMez, -45 Da) is possible but less
favorable than ester cleavage due to the strong electron-donating nature of the nitrogen,
which often retains the proton.

Visualization: Fragmentation Pathways[6][8][9]

The following diagram illustrates the divergent pathways between the Hard lonization (El) and
Soft lonization (ESI) techniques, highlighting the critical diagnostic ions.
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Caption: Comparative fragmentation tree showing the radical-driven pathways in El (blue)
versus the neutral-loss pathways in ESI (green).

Comparative Performance: Target vs. Analogues

To validate the identity of Methyl 4-(dimethylamino)-3-hydroxybenzoate, it must be
distinguished from its common analogues. The table below summarizes the key mass spectral

differences.

Isomer: Methyl 3- Analogue: Methyl 4-

Feature Target Compound (dimethylamino)-4- amino-3-
hydroxybenzoate hydroxybenzoate

Precursor (ESI) m/z 196.1 m/z 196.1 m/z 168.1

Key Neutral Loss -32 Da (MeOH) -32 Da (MeOH) -32 Da (MeOH)

Absent (Primary
) m/z 180 (Loss of m/z 180 (Loss of ]
Amine Fragment amine cannot lose

Methyl from NMez) Methyl from NMez)
methyl)

Weak/Absent (OH is Strong (OH is para to Weak (Similar to
Ortho Effect .
meta to Ester) Ester; NMe:z is meta) target)

Ratio of m/z 180/164 ]
Higher m/z 180

is typically lower than ) ] Mass shift (-28 Da)
o o ) ) intensity; NMe:2 at pos ]
Distinguishing Factor isomer due to steric ) ) confirms lack of N-
) 3 is less sterically )
hindrance of 3-OH on methylation.
crowded.
4-NMez.

Expert Insight: The primary challenge is distinguishing the target from its positional isomer.
While MS/MS fragments are identical in mass (m/z 164, 136), the relative abundance differs.
The 3-hydroxy group in the target compound can hydrogen bond with the 4-dimethylamino
group, stabilizing the protonated amine and altering the fragmentation kinetics compared to the
iIsomer where the groups are reversed or separated.

Strategic Recommendations
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e For Impurity Profiling: Use LC-ESI-MS/MS in Multiple Reaction Monitoring (MRM) mode.
Monitor the transition 196 - 164 (Quantifier) and 196 — 136 (Qualifier).

e For Structural Confirmation: Use GC-EI-MS. The presence of the m/z 180 peak (M-15)
confirms the dimethylamino moiety, while the m/z 164 peak confirms the methyl ester.

e |Isomer Resolution: If MS alone is insufficient to distinguish the 3-OH/4-NMe2 from 4-OH/3-
NMe:z isomers, chromatographic separation is required. The target compound (3-OH)
typically elutes earlier on C18 columns due to intramolecular H-bonding reducing its polarity
compared to the isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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